Cas no 1803886-56-7 (4-Cyano-2-fluorophenylpropanal)

4-Cyano-2-fluorophenylpropanal is a fluorinated aromatic aldehyde compound featuring both cyano and fluorine substituents on the phenyl ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the electron-withdrawing cyano and fluorine groups enhances reactivity in nucleophilic addition and condensation reactions, enabling precise functionalization. This compound is especially useful in the preparation of bioactive molecules due to its ability to modulate electronic and steric properties. High purity and stability under standard conditions ensure reliable performance in synthetic applications. Its versatility and well-defined reactivity profile make it a preferred choice for researchers in medicinal and materials chemistry.

4-Cyano-2-fluorophenylpropanal structure

1803886-56-7 structure

Product Name:4-Cyano-2-fluorophenylpropanal

CAS No:1803886-56-7

MF:C₁₀H₈FNO

MW:177.175025939941

CID:4961859

Update Time:2025-05-22

4-Cyano-2-fluorophenylpropanal Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-2-fluorophenylpropanal
- Inchi： 1S/C10H8FNO/c1-7(6-13)9-3-2-8(5-12)4-10(9)11/h2-4,6-7H,1H3
- InChI Key： PQNBVIZOPJXQFM-UHFFFAOYSA-N
- SMILES： FC1C=C(C#N)C=CC=1C(C=O)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 232
XLogP3: 1.7
Topological Polar Surface Area: 40.9

4-Cyano-2-fluorophenylpropanal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A014004862-250mg	4-Cyano-2-fluorophenylpropanal	1803886-56-7	97%	250mg	494.40 USD	2021-06-22
Alichem	A014004862-500mg	4-Cyano-2-fluorophenylpropanal	1803886-56-7	97%	500mg	823.15 USD	2021-06-22
Alichem	A014004862-1g	4-Cyano-2-fluorophenylpropanal	1803886-56-7	97%	1g	1,460.20 USD	2021-06-22

4-Cyano-2-fluorophenylpropanal Related Literature

1. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
2. Enabling high-throughput single-animal gene-expression studies with molecular and micro-scale technologies

Jason Wan Lab Chip, 2020,20, 4528-4538
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
5. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361

Additional information on 4-Cyano-2-fluorophenylpropanal

Comprehensive Overview of 4-Cyano-2-fluorophenylpropanal (CAS No. 1803886-56-7): Properties, Applications, and Industry Insights

4-Cyano-2-fluorophenylpropanal (CAS No. 1803886-56-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a fluorophenyl backbone combined with a cyano group and an aldehyde functionality, making it a versatile intermediate for synthesizing complex molecules. Its chemical formula and molecular weight align with modern demands for high-precision building blocks in drug discovery.

Recent studies highlight the growing interest in fluorinated compounds like 4-Cyano-2-fluorophenylpropanal, driven by their enhanced metabolic stability and bioavailability. Researchers are exploring its potential in designing kinase inhibitors and antiviral agents, addressing global health challenges such as emerging viral infections. The compound’s reaction selectivity and compatibility with cross-coupling reactions further elevate its utility in medicinal chemistry.

From an industrial perspective, CAS 1803886-56-7 is increasingly referenced in patents related to crop protection chemicals and biodegradable materials. Its electrophilic properties enable modifications that align with sustainable chemistry trends, a hot topic in 2024. Environmental concerns have spurred demand for green synthesis methods, and this compound’s adaptability to catalyst-free reactions positions it as a candidate for eco-friendly production.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 4-Cyano-2-fluorophenylpropanal. Purity thresholds (>98%) are rigorously maintained to meet Good Manufacturing Practice (GMP) standards, ensuring consistency for high-throughput screening applications. FAQs from academic circles often focus on its storage conditions (recommended at -20°C under inert gas) and solubility profiles (DMSO or dichloromethane).

The compound’s role in peptide conjugation and proteomics research has also been noted. With the rise of AI-driven drug design, datasets incorporating 1803886-56-7 are being curated to train predictive models for molecular docking. This intersection of computational chemistry and experimental validation underscores its relevance in next-gen therapeutics.

Market analysts project growth for fluorinated intermediates like 4-Cyano-2-fluorophenylpropanal, citing expanded R&D budgets in oncology and CNS diseases. Regulatory compliance (e.g., REACH) and supply chain transparency remain key concerns for buyers, prompting manufacturers to adopt blockchain for batch tracking.

In summary, CAS 1803886-56-7 exemplifies innovation at the nexus of structural diversity and functional adaptability. As industries prioritize molecular efficiency and sustainability, this compound is poised to play a pivotal role in advancing life sciences and material engineering.